Cas no 1121585-09-8 (2,6-dichloro-4-methanesulfonylbenzoic acid)

• Product Name: 2,6-dichloro-4-methanesulfonylbenzoic acid
• CAS No: 1121585-09-8
• MF: C₈H₆Cl₂O₄S
• MW: 269.101839542389
• CID: 2151048
• PubChem ID: 44886993
• Update Time: 2025-04-21

2,6-dichloro-4-methanesulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-methanesulfonylbenzoic acid
• Benzoic acid, 2,6-dichloro-4-(methylsulfonyl)-
• AKOS026253424
• 1121585-09-8
• Z1270210804
• CDL58TU27J
• 2,6-DICHLORO-4-(METHYLSULFONYL)BENZOICACID
• 2,6-dichloro-4-methylsulfonylbenzoic acid
• WUB58509
• DB-355320
• 2,6-DICHLORO-4-(METHYLSULFONYL)BENZOIC ACID
• MFCD09999670
• EN300-112599

• MDL： MFCD09999670
• Inchi： 1S/C8H6Cl2O4S/c1-15(13,14)4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key： NHCGKUSJQYWQCS-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=C(C=1)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 267.9363852Da
• Monoisotopic Mass: 267.9363852Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids